![molecular formula C19H22N2O4 B1601875 (R)-benzyl 1-(benzylamino)-3-methoxy-1-oxopropan-2-ylcarbamate CAS No. 196601-68-0](/img/structure/B1601875.png)
(R)-benzyl 1-(benzylamino)-3-methoxy-1-oxopropan-2-ylcarbamate
Overview
Description
“®-benzyl 1-(benzylamino)-3-methoxy-1-oxopropan-2-ylcarbamate” is a chemical compound with the molecular formula C19H22N2O4 . It has a molecular weight of 342.39 . It is typically stored in a refrigerator and has a physical form of a solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H22N2O4/c1-24-14-17 (18 (22)20-12-15-8-4-2-5-9-15)21-19 (23)25-13-16-10-6-3-7-11-16/h2-11,17H,12-14H2,1H3, (H,20,22) (H,21,23)/t17-/m1/s1 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 342.39 . It is a solid at room temperature .Scientific Research Applications
Analytical Methods Development
High-performance liquid chromatography (HPLC) is a pivotal technique in the analytical examination of complex chemical compounds, including those related to (R)-benzyl 1-(benzylamino)-3-methoxy-1-oxopropan-2-ylcarbamate. For instance, Dutra et al. (2002) established an HPLC method for quantitatively determining sunscreen components in cosmetic formulations, demonstrating the versatility of HPLC in analyzing compounds with similar structural features or within complex mixtures (Dutra, Kedor‐Hackmann, & Santoro, 2002). Similarly, Potard et al. (1999) developed a rapid HPLC technique for quantifying UV filters and caffeine in skin layers and cosmetics, highlighting HPLC's ability to handle diverse compounds and matrices (Potard, Laugel, Baillet, Schaefer, & Marty, 1999).
Chemical Synthesis and Catalysis
Rhodium-catalyzed reactions represent a significant area of interest in the synthesis of complex molecules. Sharma et al. (2012) described a rhodium-catalyzed oxidative acylation of secondary benzamides with aldehydes, leading to 3-hydroxyisoindolin-1-ones, showcasing advanced strategies for constructing cyclic compounds (Sharma, Park, Park, & Kim, 2012). Kong et al. (2017) further explored Rh(III)-catalyzed acylation of C(sp3)-H bonds, demonstrating the method's applicability to various substrates and yielding valuable enones under redox-neutral conditions (Kong, Zhou, Xu, & Li, 2017).
Biological Activity Studies
Investigating the spectrum of biological activity of chemical compounds is crucial for identifying potential therapeutic applications. Imramovský et al. (2011) explored the biological activities of chloro-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides against various strains, revealing the compounds' significant antimicrobial properties and providing insights into structure-activity relationships (Imramovský, Pesko, Kráľová, Vejsová, Stolaříková, Vinšová, & Jampílek, 2011).
Pharmaceutical Analysis and Metabolism Studies
The development of methods for the analysis and understanding of drug metabolism is essential for pharmaceutical research. Shetty and Nelson (1988) described the asymmetric synthesis and determination of the absolute configuration of metoprolol's benzylic hydroxylation metabolites, highlighting the importance of stereochemistry in drug metabolism studies (Shetty & Nelson, 1988).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of the compound “®-benzyl 1-(benzylamino)-3-methoxy-1-oxopropan-2-ylcarbamate” are currently unknown
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown . Once the targets of this compound are identified, it will be possible to determine which biochemical pathways are affected.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds or drugs, and the specific characteristics of the target cells. Specific details about how these factors influence the action of this compound are currently unknown .
properties
IUPAC Name |
benzyl N-[(2R)-1-(benzylamino)-3-methoxy-1-oxopropan-2-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-24-14-17(18(22)20-12-15-8-4-2-5-9-15)21-19(23)25-13-16-10-6-3-7-11-16/h2-11,17H,12-14H2,1H3,(H,20,22)(H,21,23)/t17-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLCQPSZZLKONNI-QGZVFWFLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(C(=O)NCC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC[C@H](C(=O)NCC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201130248 | |
Record name | Phenylmethyl N-[(1R)-1-(methoxymethyl)-2-oxo-2-[(phenylmethyl)amino]ethyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201130248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
196601-68-0 | |
Record name | Phenylmethyl N-[(1R)-1-(methoxymethyl)-2-oxo-2-[(phenylmethyl)amino]ethyl]carbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=196601-68-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenylmethyl N-[(1R)-1-(methoxymethyl)-2-oxo-2-[(phenylmethyl)amino]ethyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201130248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Carbamic acid, [(1R)-1-(methoxymethyl)-2-oxo-2-[(phenylmethyl)amino]ethyl]-, phenylmethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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